Cas no 1443342-99-1 (Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate)

• Product Name: Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate
• CAS No: 1443342-99-1
• MF: C₁₀H₈ClFO₃S
• MW: 262.685124397278
• CID: 5702601
• PubChem ID: 91658235
• Update Time: 2026-03-11

Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• 1443342-99-1
• Ethyl2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate
• Acetic acid, 2-[(3-chloro-5-fluorophenyl)thio]-2-oxo-, ethyl ester
• Ethyl 2-(3-chloro-5-fluorophenyl)sulfanyl-2-oxo-acetate
• DTXSID801165720
• A926337
• Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate
• ethyl 2-(3-chloro-5-fluorophenyl)sulfanyl-2-oxoacetate

• MDL： MFCD15145771
• Inchi： 1S/C10H8ClFO3S/c1-2-15-9(13)10(14)16-8-4-6(11)3-7(12)5-8/h3-5H,2H2,1H3
• InChI Key： IUHWVOPAIYNTGS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)SC(C(=O)OCC)=O)F

Computed Properties

• Exact Mass: 261.9866711g/mol
• Monoisotopic Mass: 261.9866711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 340.9±52.0 °C(Predicted)

Additional information on Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate

Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate (CAS No. 1443342-99-1): A Comprehensive Overview

Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate (CAS No. 1443342-99-1) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester, characterized by its unique structural motifs, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound's molecular framework, featuring a thiophene-thioether linkage and a β-ketoester moiety, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.

The chemical structure of Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate encompasses several key functional groups that contribute to its reactivity and utility. The presence of a 3-chloro-5-fluorophenyl substituent introduces both electronic and steric influences, which can modulate the compound's interactions with biological targets. Additionally, the β-ketoester group serves as a nucleophilic site for various chemical transformations, including condensation reactions, Michael additions, and enolate-mediated couplings. These features make the compound a valuable building block in the construction of novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate, with its multifaceted structural attributes, has been explored in several research endeavors aimed at identifying new pharmacological leads. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes implicated in tumor progression. The 3-chloro-5-fluorophenyl moiety, in particular, has been shown to enhance binding affinity through π-stacking interactions and electrostatic complementarity with protein active sites.

The synthesis of Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate involves a series of well-established organic reactions that highlight its synthetic accessibility. A common approach begins with the condensation of ethyl acetoacetate with an appropriate thiol derivative under acidic conditions to form the β-ketoester intermediate. Subsequent functionalization of the aromatic ring via chlorination and fluorination techniques provides the desired 3-chloro-5-fluorophenyl substituent. These steps underscore the compound's feasibility for large-scale production and structural diversification.

The pharmacological potential of Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that analogs derived from this scaffold can interact with targets such as kinases and transcription factors, suggesting their suitability for therapeutic intervention. Moreover, preliminary in vitro assays have indicated promising activity against certain disease-related pathways, warranting further exploration in preclinical models.

The role of fluorine and chlorine atoms in medicinal chemistry is well-documented, with these elements often enhancing drug potency and metabolic stability. In Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate, the electron-withdrawing nature of fluorine contributes to electron density redistribution on the aromatic ring, influencing its reactivity and binding properties. This feature has been exploited in designing molecules with improved pharmacokinetic profiles, addressing challenges such as poor solubility or rapid clearance.

The β-ketoester functionality within Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate also serves as a critical node for further derivatization. Through enolysis or aldol condensation reactions, this group can be transformed into diverse structures, including aldehydes, ketones, and hydroxycarboxylic acids. Such transformations have enabled the synthesis of libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery efforts aimed at identifying hits with optimal biological activity.

The versatility of Ethyl 2-((3-chloro-5-fluorophenyl)thio)-2-oxoacetate strong > extends to its application in material science and agrochemical research. Beyond pharmaceutical applications, this compound has been explored as a precursor for specialty chemicals that exhibit unique electronic or optical properties. The integration of fluorinated aromatic systems into functional materials has opened new avenues for innovation in areas such as organic electronics and polymer chemistry.

In conclusion, Ethyl 2-((< strong >3-chloro -5 -fluoro phen yl strong >)thio)-< strong > 2 -ox oacet ate strong > (CAS No.< strong >1443342 -99 -1 strong >) represents a compound with broad utility across multiple scientific disciplines. Its structural complexity and functional diversity make it an invaluable tool for synthetic chemists seeking to develop novel therapeutics or advanced materials. As research continues to uncover new applications for this molecule, its significance in advancing chemical biology and medicinal chemistry is expected to grow further.